Cas no 124743-30-2 (Cytidine,5-chloro-2',3'-didehydro-2',3'-dideoxy-)

• Product Name: Cytidine,5-chloro-2',3'-didehydro-2',3'-dideoxy-
• CAS No: 124743-30-2
• MF: C₉H₁₀ClN₃O₃
• MW: 243.647000789642
• CID: 178097
• PubChem ID: 72217
• Update Time: 2025-04-19

Cytidine,5-chloro-2',3'-didehydro-2',3'-dideoxy- Chemical and Physical Properties

Names and Identifiers

• Cytidine,5-chloro-2',3'-didehydro-2',3'-dideoxy-
• 2',3'-didehydro-2',3'-dideoxy-5-chlorocytidine
• 4-amino-5-chloro-1-[(2R,5S)-5-(hydroxymethyl)-2,5-dihydrofuran-2-yl]pyrimidin-2-one
• 4-amino-5-chloro-1-[(2R,5S)-5-(hydroxymethyl)-2,5-dihydrofuran-2-yl]pyrimidin-2(1H)-one
• Cytidine, 5-chloro-2',3'-didehydro-2',3'-dideoxy
• D4CC
• DTXSID60154472
• D4ClC
• d4ClCyd
• 5-Chloro-2',3'-didehydro-2',3'-dideoxycytidine
• CHEMBL2369006
• 124743-30-2

• Inchi： 1S/C9H10ClN3O3/c10-6-3-13(9(15)12-8(6)11)7-2-1-5(4-14)16-7/h1-3,5,7,14H,4H2,(H2,11,12,15)/t5-,7+/m0/s1
• InChI Key： KOERXKFNWWUHEL-CAHLUQPWSA-N
• SMILES： ClC1C(N)=NC(N(C=1)[C@H]1C=C[C@@H](CO)O1)=O

Computed Properties

• Exact Mass: 243.0410689g/mol
• Monoisotopic Mass: 243.0410689g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 88.2Ų